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Compound of Interest

Compound Name: GSK864

Cat. No.: B15615485 Get Quote

Technical Support Center: GSK864
Welcome to the technical support center for GSK864, a potent and selective inhibitor of mutant

isocitrate dehydrogenase 1 (IDH1). This resource provides troubleshooting guidance and

frequently asked questions to assist researchers, scientists, and drug development

professionals in avoiding common experimental pitfalls, particularly GSK864 precipitation.

Troubleshooting Guide: Preventing GSK864
Precipitation
Precipitation of GSK864 during experimental procedures can lead to inaccurate results and

loss of valuable reagents. The following guide addresses common causes of precipitation and

provides solutions to ensure the successful use of GSK864.

Issue 1: GSK864 precipitates out of solution upon addition to aqueous media.

Cause: GSK864 is poorly soluble in aqueous solutions. Direct dilution of a high-

concentration DMSO stock into aqueous buffers can cause the compound to crash out of

solution.

Solution:

Use a co-solvent system: For in vivo studies, a formulation of 10% DMSO, 40% PEG300,

5% Tween-80, and 45% Saline has been shown to yield a clear solution at concentrations
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up to 2.5 mg/mL.[1] Another option for intraperitoneal injection is a formulation of

PG:DMSO:PEG400:H2O (16.7:3.3:40:40).[1]

Stepwise dilution: When preparing working solutions for in vitro assays, add the DMSO

stock solution to an intermediate solvent like PEG300 before adding the final aqueous

component.[2]

Limit final DMSO concentration: In cell-based assays, ensure the final concentration of

DMSO is kept low (typically <1%) to minimize both solubility issues and potential cellular

toxicity.

Issue 2: The prepared GSK864 solution appears cloudy or contains visible particles.

Cause: Incomplete dissolution of the GSK864 powder or precipitation after initial dissolution.

Solution:

Sonication: Use a bath sonicator to aid in the dissolution of GSK864 in the chosen solvent.

[1][3]

Gentle Warming: If precipitation or phase separation occurs, gentle heating can help

dissolve the compound.[1] However, avoid excessive heat which could degrade the

compound.

Fresh Solvents: Use fresh, anhydrous DMSO, as absorbed moisture can significantly

reduce the solubility of GSK864.[2]

Issue 3: Inconsistent results are observed across experiments.

Cause: This could be due to variability in the final concentration of soluble GSK864,

potentially caused by precipitation.

Solution:

Prepare fresh working solutions: It is recommended to prepare working solutions of

GSK864 immediately before use to minimize the risk of precipitation over time.[2]
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Aliquot stock solutions: To avoid repeated freeze-thaw cycles which can affect compound

stability and solubility, aliquot the stock solution into smaller volumes for single-use.[1][2]

Visual Inspection: Always visually inspect your solutions for any signs of precipitation

before adding them to your experimental system.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of GSK864?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of GSK864, with a solubility of up to 100 mg/mL.[1][2][3] It is crucial to use

fresh, anhydrous DMSO as it is hygroscopic and absorbed moisture can negatively impact

solubility.[1][2]

Q2: How should I store GSK864?

A2:

Powder: Store the solid form of GSK864 at -20°C for up to 3 years.[1][2]

In Solvent: Store stock solutions in DMSO at -80°C for up to 2 years or at -20°C for up to 1

year.[1][2] It is highly recommended to aliquot the stock solution to avoid repeated freeze-

thaw cycles.[2]

Q3: What are the known targets of GSK864?

A3: GSK864 is a potent and selective inhibitor of mutant forms of isocitrate dehydrogenase 1

(IDH1), specifically the R132C, R132H, and R132G variants.[1][2][4] It is moderately selective

for mutant IDH1 over wild-type IDH1 and IDH2.[5][6]

Q4: Can GSK864 be used for in vivo studies?

A4: Yes, GSK864 has been successfully used in in vivo studies.[1][7] Specific formulations

using co-solvents are required to maintain its solubility for administration. A common

formulation for intraperitoneal (IP) administration is a mixture of propylene glycol, DMSO,

PEG400, and water.[1]
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Data Presentation
Table 1: Solubility of GSK864 in Various Solvents

Solvent/Formulatio
n

Concentration Observations Reference(s)

DMSO
100 mg/mL (179.02

mM)

Sonication may be

needed. Use fresh,

anhydrous DMSO.

[1][2][3]

Ethanol 20 mg/mL - [5]

DMF 20 mg/mL - [5]

Ethanol:PBS (pH 7.2)

(1:1)
0.5 mg/mL - [5]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (4.48

mM)
Clear solution. [1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

2.5 mg/mL (4.48 mM)
Suspended solution;

requires sonication.
[1]

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (4.48

mM)
Clear solution. [1]

Water Insoluble - [2]

Experimental Protocols
Protocol 1: Preparation of GSK864 Stock Solution (100 mM in DMSO)

Equilibrate the GSK864 powder to room temperature before opening the vial to prevent

moisture condensation.

Aseptically weigh the desired amount of GSK864 powder.
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Add the appropriate volume of fresh, anhydrous DMSO to achieve a 100 mM concentration

(e.g., for 10 mg of GSK864 with a molecular weight of 558.6 g/mol , add 179.02 µL of

DMSO).

Vortex the solution for 1-2 minutes to facilitate dissolution.

If necessary, sonicate the solution in a water bath for 5-10 minutes until the solution is clear.

Aliquot the stock solution into single-use vials and store at -80°C.

Protocol 2: Preparation of GSK864 Working Solution for In Vitro Cell-Based Assays

Thaw a single-use aliquot of the 100 mM GSK864 stock solution.

Perform serial dilutions of the stock solution in fresh, anhydrous DMSO to create

intermediate stock concentrations.

Further dilute the intermediate stocks into your cell culture medium to achieve the final

desired concentrations for your experiment.

Ensure the final concentration of DMSO in the cell culture medium is below 1% to avoid

solvent-induced artifacts.

Visually inspect the final working solution for any signs of precipitation before adding it to the

cells.
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Caption: Signaling pathway of mutant IDH1 and the inhibitory action of GSK864.
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Caption: Experimental workflow for preparing and using GSK864 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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